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These application notes provide a detailed, standardized procedure for conducting pediatric

Technetium-99m dimercaptosuccinic acid (DMSA) renal cortical scintigraphy. The protocols

outlined are based on established guidelines from leading nuclear medicine societies and are

intended to ensure procedural consistency and data reliability for clinical research and drug

development applications.

A DMSA scan is a nuclear medicine imaging test that provides detailed pictures of the kidneys.

[1] It is used to evaluate the function, size, shape, and position of the kidneys, and to detect

scarring that may be caused by frequent infections.[2] The procedure involves the intravenous

injection of a radiopharmaceutical, Technetium-99m DMSA, which is taken up by the renal

cortex.[2]

I. Core Applications in a Research Context
In the context of research and drug development, pediatric DMSA scans are invaluable for:

Assessing Renal Parenchymal Damage: Quantifying the extent of renal scarring secondary

to conditions like vesicoureteral reflux (VUR) and recurrent urinary tract infections (UTIs).[3]

Evaluating Novel Therapeutic Efficacy: Monitoring the effectiveness of new treatments aimed

at preventing or mitigating kidney damage.
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Longitudinal Studies: Tracking changes in differential renal function and cortical morphology

over time in pediatric cohorts with congenital or acquired renal abnormalities.[4]

Preclinical to Clinical Translation: Establishing baseline renal function and morphology in

pediatric participants in clinical trials.

II. Quantitative Data Summary
The following tables summarize key quantitative parameters for pediatric DMSA scans,

compiled from established guidelines.

Table 1: Radiopharmaceutical Dosing

Parameter Value Reference

Radiopharmaceutical
Technetium-99m DMSA

(99mTc-DMSA)
[4]

Recommended Activity 1.85 MBq/kg (0.05 mCi/kg) [5][6]

Minimum Administered Activity 18.5 MBq (0.5 mCi) [5][6]

Maximum Administered Activity 100 MBq (2.7 mCi) [6]

Table 2: Image Acquisition Parameters
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Parameter Planar Imaging SPECT Imaging Reference

Collimator

High or ultra-high

resolution, parallel-

hole

High or ultra-high

resolution
[4]

Pinhole collimator for

infants
[4]

Matrix Size
128 x 128 or 256 x

256
128 x 128 [4][7]

Image Counts
300,000 - 500,000

counts per image
N/A [4][7]

Acquisition Time
Approximately 5-10

minutes per view

30-second stops at 6°

intervals for 360°
[8][9]

Patient Positioning Supine Supine [4][8]

III. Detailed Experimental Protocol
This protocol outlines the standardized procedure for performing a pediatric DMSA scan.

1. Patient Preparation

No Special Dietary Preparation: The child can eat and drink as usual prior to the scan.[1][2]

Hydration: Encourage the child to drink fluids to ensure adequate hydration, which can help

reduce pelvic retention of the radiopharmaceutical.[8]

Explanation and Comfort: Provide a simple explanation of the procedure to the child.

Comfort items such as a favorite toy or book are recommended.[1][2]

Sedation: For young children who may have difficulty remaining still, sedation may be

necessary. If sedation is planned, specific fasting guidelines must be followed.[10][11]

2. Radiopharmaceutical Administration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://www.radiopharmaceuticals.info/uploads/7/6/8/7/76874929/snmmi_eanm_dmsa_guideline_2021.pdf
http://www.radiopharmaceuticals.info/uploads/7/6/8/7/76874929/snmmi_eanm_dmsa_guideline_2021.pdf
http://www.radiopharmaceuticals.info/uploads/7/6/8/7/76874929/snmmi_eanm_dmsa_guideline_2021.pdf
https://cdn.ymaws.com/www.bnms.org.uk/resource/resmgr/guidelines/renal_cortical_scintigraphy_.pdf
http://www.radiopharmaceuticals.info/uploads/7/6/8/7/76874929/snmmi_eanm_dmsa_guideline_2021.pdf
https://cdn.ymaws.com/www.bnms.org.uk/resource/resmgr/guidelines/renal_cortical_scintigraphy_.pdf
http://www.nucleanord.fr/pdf/gl_paed_dmsa_scin.pdf
https://radiology.wisc.edu/wp-content/uploads/2017/12/Kidney_-_DMSA_Pinhole_and_SPECT_January_2014.pdf
http://www.radiopharmaceuticals.info/uploads/7/6/8/7/76874929/snmmi_eanm_dmsa_guideline_2021.pdf
http://www.nucleanord.fr/pdf/gl_paed_dmsa_scin.pdf
https://www.chp.edu/our-services/radiology/patient-procedures/dmsa-renal-scan
https://www.childrenshospital.org/conditions-treatments/dmsa-renal-kidney-scan
http://www.nucleanord.fr/pdf/gl_paed_dmsa_scin.pdf
https://www.chp.edu/our-services/radiology/patient-procedures/dmsa-renal-scan
https://www.childrenshospital.org/conditions-treatments/dmsa-renal-kidney-scan
https://www.chop.edu/treatments/dmsa-scan
https://www.hopkinsmedicine.org/radiology/specialties/renal-scan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Venous Access: A fine butterfly needle (23-25 gauge) or an intravenous (IV) cannula is

inserted into a vein in the child's hand, arm, or foot.[8][12] The use of a local anesthetic

cream can minimize discomfort.[13]

Injection: The calculated dose of 99mTc-DMSA is administered intravenously.[2]

Waiting Period: There is a waiting period of 2 to 4 hours between the injection and the scan

to allow for the radiopharmaceutical to be absorbed by the kidneys.[2][10] During this time,

the child can leave the department.[2]

3. Image Acquisition

Voiding Before Scan: The child should be encouraged to urinate immediately before the scan

begins to minimize interference from bladder activity.[4] For infants, a fresh diaper should be

applied.[14]

Positioning: The child is positioned supine on the imaging table.[4] Immobilization aids such

as sandbags or swaddling for infants may be used to minimize movement.[4]

Imaging Views:

Planar Imaging: At a minimum, posterior and both posterior oblique views are acquired.[7]

An anterior view is recommended if there is a suspected horseshoe or ectopic kidney.[8]

SPECT Imaging: If available, SPECT acquisition is recommended for all patients to

provide 3D anatomical detail.[4] Pinhole collimator images are an alternative for infants.[4]

Image Capture: The gamma camera is positioned close to the child without touching them.

[12] Each planar image is acquired for a preset number of counts or time.[8]

4. Data Analysis and Interpretation

Image Review: The acquired images are reviewed for quality and to assess the size, shape,

position, and morphology of the kidneys.[7]

Differential Renal Function (DRF): The relative uptake of 99mTc-DMSA in each kidney is

calculated to determine the differential renal function. Normal values are typically between
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45% and 55% for each kidney.[8] The geometric mean of counts from anterior and posterior

views can be used for more accurate DRF calculation, especially in cases of ectopic or

malrotated kidneys.[7]

Identification of Cortical Defects: The images are inspected for any areas of reduced or

absent radiopharmaceutical uptake, which may indicate renal scarring or acute

pyelonephritis.[4]

IV. Experimental Workflow Diagram
The following diagram illustrates the standardized workflow for a pediatric DMSA scan.
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Patient Referral and Scheduling

Patient Preparation
- No fasting required

- Encourage hydration
- Explain procedure

IV Cannulation
(Optional anesthetic cream)

Radiopharmaceutical Injection
(99mTc-DMSA)

Waiting Period
(2-4 hours)

Pre-Scan Preparation
- Patient voids bladder

Image Acquisition
- Planar (Posterior, Obliques)

- Optional SPECT

Data Analysis
- Image quality check

- Calculate Differential Renal Function
- Identify cortical defects

Reporting and Interpretation

Procedure Complete

Click to download full resolution via product page

Caption: Standardized workflow for a pediatric DMSA scan.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1196315?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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